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Compound of Interest

Compound Name: Triisooctylamine

Cat. No.: B3422417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of two key physical properties of

Triisooctylamine (CAS No. 25549-16-0): density and refractive index. These parameters are

fundamental for the characterization, quality control, and application of this tertiary amine in

various research and industrial settings, including solvent extraction and as a phase transfer

catalyst.[1] This document outlines the standard values for these properties, details the

experimental methodologies for their determination, and presents a logical workflow for such

physical characterization.

Core Physical Properties
Triisooctylamine is a colorless to pale yellow liquid known for its hydrophobic nature,

stemming from its long hydrocarbon chains.[1] Accurate knowledge of its physical properties is

crucial for process modeling, formulation development, and ensuring consistency in

experimental and manufacturing processes.

The quantitative values for the density and refractive index of Triisooctylamine are

summarized in the table below. These values are typically reported at standard temperatures

for consistency and comparability.
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Physical Property Value Conditions

Density 0.816 g/mL at 25 °C[2][3][4]

Refractive Index 1.4501 n20/D[2][3]

n20/D denotes the refractive index measured at 20°C using the sodium D-line (wavelength of

589 nm).

Experimental Protocols
The determination of density and refractive index for liquid compounds like Triisooctylamine is

guided by standardized experimental protocols. The following sections detail the methodologies

based on widely accepted ASTM International standards, which ensure accuracy and

reproducibility of the measurements.

The density of Triisooctylamine is accurately determined using a digital density meter that

operates on the oscillating U-tube principle. This method is standard for a wide range of liquids,

including petroleum products and chemicals.[5][6][7]

Objective: To measure the density of a liquid sample at a specified temperature.

Apparatus:

Digital Density Meter with an oscillating U-tube.

Thermostatically controlled sample cell.

Syringes for manual sample injection or an automated sample injection system.

Certified reference standards for calibration.

Procedure:

Calibration: The instrument is calibrated using at least two reference standards of known

density, such as dry air and ultrapure water, at the measurement temperature (25 °C).
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Sample Preparation: The Triisooctylamine sample is brought to the measurement

temperature to avoid thermal gradients. Ensure the sample is free of air bubbles.

Injection: A small volume (typically 1-2 mL) of the Triisooctylamine sample is injected into

the oscillating U-tube.[6] Care must be taken to avoid introducing air bubbles, which can

significantly affect the measurement.

Measurement: The instrument measures the change in the oscillation frequency of the U-

tube when filled with the sample. This frequency is directly related to the density of the liquid.

Data Recording: The density value, typically in g/mL or kg/m ³, is recorded once the reading

stabilizes.

Cleaning: The sample cell is thoroughly cleaned with appropriate solvents and dried before

the next measurement.

The refractive index of Triisooctylamine is measured using a refractometer, such as an Abbe-

type instrument. This method is suitable for transparent and light-colored hydrocarbon liquids.

[1][2]

Objective: To measure the refractive index of a liquid sample at a specified temperature and

wavelength.

Apparatus:

High-resolution refractometer (e.g., Abbe refractometer).

A monochromatic light source, typically a sodium lamp (D-line, 589 nm).

A temperature-controlled prism assembly.

Certified refractive index standards for calibration.

Procedure:

Calibration: The refractometer is calibrated using a certified reference standard with a known

refractive index at the measurement temperature (20 °C).
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Sample Application: A few drops of the Triisooctylamine sample are placed on the surface

of the measuring prism.

Measurement: The prism is closed, and the sample is allowed to equilibrate to the set

temperature. The operator then adjusts the instrument to bring the dividing line between the

light and dark fields into sharp focus at the crosshairs of the eyepiece.

Data Reading: The refractive index is read directly from the instrument's scale.

Temperature Correction: If the measurement is performed at a temperature other than the

standard 20 °C, a temperature correction may be applied, although modern instruments with

precise temperature control often make this unnecessary.

Cleaning: The prism surfaces are carefully cleaned with a soft cloth and a suitable solvent

after the measurement.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the physical characterization of a liquid

chemical such as Triisooctylamine, from sample acquisition to data analysis and reporting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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